Cas no 2734773-31-8 (1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol)

• Product Name: 1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol
• CAS No: 2734773-31-8
• MF: C₈H₆BrCl₂FO
• MW: 287.94
• CID: 5080356
• Update Time: 2025-10-29

1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol

• Inchi： 1S/C8H6BrCl2FO/c9-5-3-1-2-4(6(5)12)7(13)8(10)11/h1-3,7-8,13H
• InChI Key： JBVDCAXNOXPEQZ-UHFFFAOYSA-N
• SMILES： C1(Br)C(=C(C=CC=1)C(C(Cl)Cl)O)F

Additional information on 1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol

1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol (CAS No. 2734773-31-8): An Overview of Its Properties and Applications

1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol (CAS No. 2734773-31-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromo and fluoro substituent on a phenyl ring, as well as dichloroethanol functionality. The combination of these substituents imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol is C₉H₈BrCl₂O, with a molecular weight of approximately 266.05 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and addition reactions. Its synthesis involves the reaction of 3-bromo-2-fluorobenzene with dichloroacetyl chloride, followed by reduction to form the alcohol moiety.

In terms of physical properties, 1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol is a colorless to pale yellow liquid at room temperature. It has a boiling point of around 180°C and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. The compound's solubility in water is limited due to the presence of halogenated groups, which increase its hydrophobicity.

The chemical stability of 1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol is an important consideration in its handling and storage. It is generally stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation. Additionally, it is advisable to store the compound in a cool, dry place to minimize the risk of decomposition.

In the context of pharmaceutical research, 1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol has shown promise as an intermediate in the synthesis of novel drugs targeting various diseases. Recent studies have explored its potential in the development of antiviral agents, particularly against RNA viruses such as influenza and coronaviruses. The bromo and fluoro substituents on the phenyl ring are believed to enhance the compound's binding affinity to viral enzymes, thereby improving its antiviral activity.

Beyond antiviral applications, 1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol has also been investigated for its potential use in cancer therapy. Preclinical studies have demonstrated that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines. The mechanism of action is thought to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death).

In addition to its pharmaceutical applications, 1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol has found use in the agrochemical industry as an intermediate in the synthesis of herbicides and fungicides. The compound's halogenated structure provides enhanced stability and efficacy against various plant pathogens. Research in this area has focused on optimizing the synthetic pathways to improve yield and reduce environmental impact.

The environmental fate and toxicity of 1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol are important considerations for its industrial use. Studies have shown that the compound degrades slowly in soil and water environments but can be effectively removed through advanced wastewater treatment processes. Toxicity assessments have indicated that it has low acute toxicity but may pose long-term risks if not properly managed.

In conclusion, 1-(3-Bromo-2-fluorophenyl)-2,2-dichloroethanol (CAS No. 2734773-31-8) is a versatile compound with significant potential in various fields, including pharmaceuticals and agrochemicals. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications.